![molecular formula C12H21N3O4S B6340080 {2-Methanesulfonyl-1-[3-(morpholin-4-yl)propyl]-1H-imidazol-5-yl}methanol CAS No. 1221342-35-3](/img/structure/B6340080.png)
{2-Methanesulfonyl-1-[3-(morpholin-4-yl)propyl]-1H-imidazol-5-yl}methanol
Description
“{2-Methanesulfonyl-1-[3-(morpholin-4-yl)propyl]-1H-imidazol-5-yl}methanol” is a chemical compound with the molecular formula C12H21N3O4S . It has a molecular weight of 303.38 . The CAS number for this compound is 1221342-35-3 .
Molecular Structure Analysis
The molecular structure of “{2-Methanesulfonyl-1-[3-(morpholin-4-yl)propyl]-1H-imidazol-5-yl}methanol” is defined by its molecular formula, C12H21N3O4S . Unfortunately, the specific structural diagram is not provided in the search results. For a detailed structural analysis, it’s recommended to use specialized software or databases that can generate a 3D model based on the molecular formula.Physical And Chemical Properties Analysis
The physical and chemical properties of “{2-Methanesulfonyl-1-[3-(morpholin-4-yl)propyl]-1H-imidazol-5-yl}methanol” are defined by its molecular structure. It has a molecular weight of 303.38 . Unfortunately, the specific physical and chemical properties (such as melting point, boiling point, solubility, etc.) are not provided in the search results. For detailed information on the physical and chemical properties, it’s recommended to refer to specialized chemical literature or databases.Scientific Research Applications
Cancer Research
This compound has shown promise in cancer research due to its potential role in inhibiting phosphatidylinositol-3-kinase (PI3K). PI3K is an important target in cancer therapy because the PI3K/Akt signaling pathway is deregulated in a wide variety of tumors. Inhibitors like this compound can be potent, selective, and orally bioavailable, making them suitable candidates for clinical trials in cancer treatment .
Antisense Technology
Morpholino subunits of the compound are used in gene silencing applications. Morpholinos are oligomers that can be designed to complement specific mRNA sequences, thereby blocking the translation of genes. This technology is crucial for studying gene function and has therapeutic potential for diseases where gene expression needs to be controlled .
Herbicide Development
The morpholinyl group in the compound suggests potential herbicidal activity. Similar structures have been studied for their ability to inhibit photosynthesis in resistant weeds. Computational studies and experimental assays could prioritize molecules like this for new herbicide discovery, especially against weeds that have developed resistance to existing herbicides .
properties
IUPAC Name |
[2-methylsulfonyl-3-(3-morpholin-4-ylpropyl)imidazol-4-yl]methanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N3O4S/c1-20(17,18)12-13-9-11(10-16)15(12)4-2-3-14-5-7-19-8-6-14/h9,16H,2-8,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYVRSLJJSZERBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NC=C(N1CCCN2CCOCC2)CO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{2-Methanesulfonyl-1-[3-(morpholin-4-yl)propyl]-1H-imidazol-5-yl}methanol | |
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